Cas no 2509-46-8 (Benzoic acid,3-methyl-2-(2,4,6-trimethylbenzoyl)-)

• Product Name: Benzoic acid,3-methyl-2-(2,4,6-trimethylbenzoyl)-
• CAS No: 2509-46-8
• MF: C₁₈H₁₈O₃
• MW: 282.333725452423
• CID: 274209
• PubChem ID: 349085
• Update Time: 2025-04-19

Benzoic acid,3-methyl-2-(2,4,6-trimethylbenzoyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-methyl-2-(2,4,6-trimethylbenzoyl)-
• 3-methyl-2-(2,4,6-trimethylbenzoyl)benzoic acid
• 2509-46-8
• NSC-408640
• DTXSID60325100
• NSC408640

• Inchi： 1S/C18H18O3/c1-10-8-12(3)15(13(4)9-10)17(19)16-11(2)6-5-7-14(16)18(20)21/h5-9H,1-4H3,(H,20,21)
• InChI Key： CBCGTVOWIWEJQF-UHFFFAOYSA-N
• SMILES： O=C(C1C(C(=O)O)=CC=CC=1C)C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 282.12564
• Monoisotopic Mass: 282.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.151
• Boiling Point: 422.5°C at 760 mmHg
• Flash Point: 223.5°C
• Refractive Index: 1.585
• PSA: 54.37
• LogP: 3.84940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones